Cas no 27159-90-6 (Methanesulfonamide,N-[2-[ethyl(3-methylphenyl)amino]ethyl]-, sodium salt (1:1))

• Product Name: Methanesulfonamide,N-[2-[ethyl(3-methylphenyl)amino]ethyl]-, sodium salt (1:1)
• CAS No: 27159-90-6
• MF: C₁₂H₂₀N₂NaO₂S
• MW: 279.354172706604
• CID: 267783
• PubChem ID: 168662
• Update Time: 2025-04-19

Methanesulfonamide,N-[2-[ethyl(3-methylphenyl)amino]ethyl]-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide,N-[2-[ethyl(3-methylphenyl)amino]ethyl]-, sodium salt (1:1)
• sodium,N-[2-(N-ethyl-3-methylanilino)ethyl]methanesulfonamide
• Methanesulfonamide, N-(2-(ethyl(3-methylphenyl)amino)ethyl)-, sodium salt
• Methanesulfonamide, N-(2-(ethyl(3-methylphenyl)amino)ethyl)-, sodium salt (1:1)
• Sodium N-(2-(N-ethyl-m-toluidino)ethyl)methanesulphonamidate
• EINECS 248-275-8
• 27159-90-6

• Inchi： 1S/C12H20N2O2S.Na/c1-4-14(9-8-13-17(3,15)16)12-7-5-6-11(2)10-12;/h5-7,10,13H,4,8-9H2,1-3H3;/q;+1
• InChI Key： YKMIJAQLQYKNPN-UHFFFAOYSA-N
• SMILES： S(C)(NCCN(C1C=CC=C(C)C=1)CC)(=O)=O.[Na+]

Computed Properties

• Exact Mass: 279.1145
• Monoisotopic Mass: 279.11431834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.8Ų

Experimental Properties

• PSA: 49.41